(E)-2-(benzylamino)-3-(((4-chlorophenyl)imino)methyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(benzylamino)-3-[(4-chlorophenyl)iminomethyl]-7-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C23H19ClN4O/c1-16-7-12-21-27-22(26-13-17-5-3-2-4-6-17)20(23(29)28(21)15-16)14-25-19-10-8-18(24)9-11-19/h2-12,14-15,26H,13H2,1H3
• InChI Key: NXVJKCJTVQLMQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=NC3=CC=C(C=C3)Cl)NCC4=CC=CC=C4)C=C1
• Molecular Formula: C23H19ClN4O
• Molecular Weight: 402.9 g/mol

Description

(E)-2-(benzylamino)-3-(((4-chlorophenyl)imino)methyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H19ClN4O and its molecular weight is 402.88. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(benzylamino)-3-(((4-chlorophenyl)imino)methyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(benzylamino)-3-(((4-chlorophenyl)imino)methyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A study described the synthesis of derivatives of Pyrido[4,3-d]pyrimidin-4(3H)-one, involving the aza-Wittig reaction as a key step. This process included the reaction of iminophosphorane with phenyl isocyanate or 4-chlorophenyl isocyanate to produce carbodiimide, which was then cyclized to create new compounds (Liu, He, Ren, & Ding, 2006).

Biological Activities

• Research on classical 5-substituted 2,4-diaminofuro[2,3-d]pyrimidines explored the effects of methyl substitution and conformational restriction on antifolate and antitumor activity. This study highlighted the significance of incorporating a methyl group at specific positions and the impact of conformational restriction in enhancing inhibitory potency against human dihydrofolate reductase (DHFR) and tumor cell growth inhibition (Gangjee, Zeng, McGuire, & Kisliuk, 2000).

Antimicrobial and Anti-Inflammatory Properties

• A variety of novel triazolo[1,5-c]pyrimidines were synthesized via the reaction of an amino derivative with different reagents. Some of these synthesized compounds were tested for their antimicrobial activity, showing promising results (El-Agrody, Abd El-Latif, El-Hady, Fakery, & Bedair, 2001).

Herbicidal Applications

• The synthesis of ZJ0273, a herbicidal ingredient, involved the use of a benzylamino compound. This research provided insights into the potential use of such compounds in agriculture, specifically for weed control in crops like oilseed rape in China (Yang, Ye, & Lu, 2008).

Material Chemistry

• A study on the synthesis of some new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating a similar moiety discussed their potential applications in material chemistry. This research contributes to the understanding of the diverse applications of pyrimidine derivatives in various fields (Farag, Dawood, Abdel‐Aziz, Hamdy, & Fakhr, 2011).